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Compound of Interest

Compound Name: 5,5/'-DINITRO BAPTA

Cat. No.: B1147512 Get Quote

For researchers, scientists, and drug development professionals, the precise control of calcium

ion (Ca²⁺) concentration is paramount for elucidating cellular signaling pathways and assessing

therapeutic interventions. Calcium chelators are indispensable tools for this purpose, with 5,5'-

Dinitro BAPTA and EGTA representing two common but functionally distinct options. This guide

provides an objective comparison of their performance, supported by key experimental data

and protocols, to aid in the selection of the appropriate chelator for specific research needs.

Fundamental Properties and Performance Data
The primary distinction between 5,5'-Dinitro BAPTA and EGTA lies in their affinity for calcium

and their kinetic properties. 5,5'-Dinitro BAPTA is a derivative of BAPTA [1,2-bis(o-

aminophenoxy)ethane-N,N,N',N'-tetraacetic acid], which was structurally derived from EGTA

[ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid] to improve upon its

characteristics.[1][2][3] The addition of two electron-withdrawing nitro groups to the BAPTA

structure significantly reduces its affinity for Ca²⁺.[1]

These differences in chemical structure translate to vastly different experimental applications.

EGTA is a high-affinity chelator ideal for creating Ca²⁺-free conditions or buffering slow, global

changes in intracellular calcium. In contrast, 5,5'-Dinitro BAPTA is a low-affinity, fast-acting

buffer suited for modulating large and rapid Ca²⁺ transients without completely abolishing the

physiological signal.[1]

Table 1: Quantitative Comparison of Calcium Chelators
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Property 5,5'-Dinitro BAPTA EGTA

Ca²⁺ Dissociation Constant

(Kd)
~7.5 mM[1][2] ~60.5 nM (at pH 7.4)[4]

Affinity for Ca²⁺ Low High

Mg²⁺ Dissociation Constant

(Kd)
High (low affinity) 1-10 mM[4]

Selectivity for Ca²⁺ over Mg²⁺ High[1] High[4][5]

Binding/Release Kinetics
Very Fast (characteristic of

BAPTA family)[1][6]
Slow[1][6][7]

pH Sensitivity of Ca²⁺ Binding

Relatively insensitive in

physiological range (pH 6.8-

7.4)[1][8]

Highly dependent on pH[1][5]

[9]

Primary Application
Buffering large, rapid Ca²⁺

transients[1]

Creating Ca²⁺-free media,

buffering resting or slow Ca²⁺

changes[10]

Cell Permeability
Available as membrane-

permeant AM ester[11]

Membrane-impermeant

(requires microinjection or cell

permeabilization)[2]

Mechanism of Chelation and Signaling Pathways
Both molecules function by binding free Ca²⁺ ions, effectively sequestering them and

preventing their interaction with downstream signaling molecules. The BAPTA family of

chelators was specifically designed to offer faster binding kinetics and reduced pH sensitivity

compared to EGTA, making them more suitable for studying rapid calcium dynamics within

cells.[1][2][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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